4-(N,N-diethylsulfamoyl)-N-(6-isopropylbenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C21H25N3O3S2/c1-5-24(6-2)29(26,27)17-10-7-15(8-11-17)20(25)23-21-22-18-12-9-16(14(3)4)13-19(18)28-21/h7-14H,5-6H2,1-4H3,(H,22,23,25)
• InChI Key: IKPWDRRZBMRSTH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)C(C)C
• Molecular Formula: C21H25N3O3S2
• Molecular Weight: 431.6 g/mol

Description

4-(N,N-diethylsulfamoyl)-N-(6-isopropylbenzo[d]thiazol-2-yl)benzamide, commonly known as DBIBB, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. DBIBB is a sulfonamide-based compound that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

DBIBB exerts its effects through the inhibition of carbonic anhydrase IX (CAIX), which is an enzyme that is overexpressed in various cancer cells. The inhibition of CAIX leads to a decrease in intracellular pH, which in turn induces apoptosis in cancer cells. Additionally, DBIBB has been shown to have antioxidant and anti-inflammatory effects, which contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that DBIBB has the ability to induce apoptosis in cancer cells by inhibiting CAIX. Additionally, DBIBB has been shown to have neuroprotective effects against oxidative stress and inflammation, which makes it a potential candidate for the treatment of neurodegenerative diseases. DBIBB has also been shown to have anti-inflammatory effects, which contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

DBIBB has several advantages for lab experiments, including its ability to inhibit CAIX and induce apoptosis in cancer cells. Additionally, DBIBB has been shown to have neuroprotective effects against oxidative stress and inflammation, which makes it a potential candidate for the treatment of neurodegenerative diseases. However, there are also limitations to using DBIBB in lab experiments, such as its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on DBIBB, including its potential applications in cancer therapy, neuroprotection, and inflammation. Additionally, further studies are needed to determine the safety and efficacy of DBIBB in humans, as well as its potential interactions with other drugs. Overall, DBIBB has shown promising results in various studies, and further research is needed to fully understand its potential applications in scientific research.

Scientific Research Applications

DBIBB has been studied for its potential applications in various scientific research fields such as cancer therapy, neuroprotection, and inflammation. Studies have shown that DBIBB has the ability to inhibit the growth of cancer cells by inducing apoptosis, which makes it a promising candidate for cancer therapy. Additionally, DBIBB has been shown to have neuroprotective effects against oxidative stress and inflammation, which makes it a potential candidate for the treatment of neurodegenerative diseases.